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Compound of Interest

Compound Name: 1,2-Diiodopropane

Cat. No.: B3344142

For Researchers, Scientists, and Drug Development Professionals

Disclaimer: This document provides a summary of available health and safety information for
1,2-diiodopropane (CAS No. 598-29-8). It is intended for use by qualified individuals trained in
handling hazardous chemicals. Specific safety data for 1,2-diiodopropane is limited; therefore,
information from structurally related compounds has been included for guidance. All users
should consult a comprehensive Safety Data Sheet (SDS) from their supplier and conduct a
thorough risk assessment before handling this chemical.

Chemical and Physical Properties

1,2-Diiodopropane is a halogenated hydrocarbon.[1][2] While extensive experimental data is
not available, the following table summarizes its known and computed physical and chemical
properties.
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Property Value Source
Molecular Formula C3H6I2 [1112]
Molecular Weight 295.89 g/mol [1][2]
CAS Number 598-29-8 [11[2]
Appearance No data available

Boiling Point No data available

Melting Point No data available

Density No data available

Solubility No data available

Hazard Identification and GHS Classification

A specific Globally Harmonized System (GHS) classification for 1,2-diiodopropane is not

readily available. However, based on the classification of its isomers, 1,3-diiodopropane and

2,2-diiodopropane, the following hazards can be anticipated.

Note: The following classification is inferred from related compounds and should be used for

guidance only. A formal classification for 1,2-diiodopropane has not been established.
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Potential Health Hazards Visualization

The following diagram illustrates the potential health hazards associated with 1,2-
diiodopropane based on data from its isomers.
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Potential Health Effects
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Caption: Potential health hazards of 1,2-diiodopropane based on isomer data.

Toxicological Information

There is no specific quantitative toxicological data, such as LD50 (Lethal Dose, 50%) or LC50
(Lethal Concentration, 50%), available for 1,2-diiodopropane. Toxicological studies on
structurally similar compounds suggest that it may be harmful if swallowed, inhaled, or
absorbed through the skin.
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Studies on related compounds like 1,2-dichloropropane and 1,2-dibromo-3-chloropropane
indicate potential for liver and kidney toxicity, as well as carcinogenic effects with chronic
exposure.[5][6] However, it is crucial to note that these are different chemical entities, and their
toxicity profiles may not be directly applicable to 1,2-diiodopropane.

Experimental Protocols

No specific experimental protocols for the safety and toxicological assessment of 1,2-
diiodopropane were identified in the public domain. Standard OECD guidelines for testing of
chemicals for acute oral, dermal, and inhalation toxicity, as well as for skin and eye irritation,
would be appropriate methodologies to determine the specific hazards of this compound.

Handling and Storage

Based on the inferred hazards and information for related compounds, the following handling
and storage procedures are recommended:

e Handling: Use only in a well-ventilated area, preferably in a chemical fume hood.[7] Wear
appropriate personal protective equipment (PPE), including chemical-resistant gloves (e.g.,
nitrile), safety goggles, and a lab coat.[7] Avoid breathing vapors or mist.[7] Wash hands
thoroughly after handling.

o Storage: Store in a tightly closed container in a cool, dry, and well-ventilated place.[1] Keep
away from heat, sparks, and open flames. Protect from light, as iodo-compounds can be
light-sensitive.[3]

First Aid Measures

In the event of exposure, seek immediate medical attention and provide the attending physician
with the substance's identity.

 Inhalation: Remove the victim to fresh air and keep at rest in a position comfortable for
breathing.[7] If not breathing, give artificial respiration.

o Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[7]
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e Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[7]

 Ingestion: Do NOT induce vomiting.[7] Rinse mouth with water. Never give anything by
mouth to an unconscious person.

Fire and Explosion Hazard

o Flammability: May be a combustible liquid.[4]

o Extinguishing Media: Use water spray, alcohol-resistant foam, dry chemical, or carbon
dioxide.[3]

e Hazardous Combustion Products: May produce carbon monoxide, carbon dioxide, and
hydrogen iodide upon combustion.[7]

NFPA 704 Rating

A specific National Fire Protection Association (NFPA) 704 rating for 1,2-diiodopropane is not
available. Based on data for related compounds, a rating would likely indicate moderate health
and flammability hazards. A proper risk assessment should be conducted to determine
appropriate fire safety measures.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Technical Guide]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b3344142#1-2-diiodopropane-health-and-safety-
information]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
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